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Compound of Interest

Compound Name: Propylene glycol, allyl ether

Cat. No.: B072440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of propylene glycol allyl ether

(PGAE) as a versatile chemical intermediate in various manufacturing processes. This

document includes its chemical and physical properties, detailed synthesis protocols, and its

applications in the formulation of polymers and resins.

Chemical and Physical Properties of Propylene
Glycol Allyl Ether
Propylene glycol allyl ether (PGAE) is a colorless liquid with the chemical formula C₆H₁₂O₂.[1] It

is also known by other names such as 1-(allyloxy)propan-2-ol, propylene glycol monoallyl ether,

and 2-(allyloxy)-1-propanol. A summary of its key physical and chemical properties is presented

in Table 1.
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Property Value Source

Molecular Weight 116.16 g/mol PubChem

Chemical Formula C₆H₁₂O₂ PubChem

Appearance Clear, colorless liquid HSDB

Boiling Point 157.22 °C (estimated) ChemBK

Density 0.9548 g/cm³ (estimated) ChemBK

Flash Point 118 °C ChemBK

Vapor Pressure 0.000837 mmHg at 25°C ChemBK

Refractive Index 1.4030 (estimate) ChemBK

Solubility
Miscible with water and many

organic solvents
General knowledge

Synthesis of Propylene Glycol Allyl Ether
The primary method for the synthesis of propylene glycol allyl ether is the Williamson ether

synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.[2][3][4]

In this case, propylene glycol is deprotonated to form a propylene glycolate anion, which then

acts as a nucleophile to attack an allyl halide, such as allyl chloride.

Experimental Protocol: Williamson Ether Synthesis of
Propylene Glycol Allyl Ether
This protocol is based on the general principles of the Williamson ether synthesis and

analogous procedures for similar ethers.[2][3][4][5]

Materials:

1,2-Propanediol (Propylene Glycol)

Sodium Hydride (NaH), 60% dispersion in mineral oil

Allyl Chloride
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Anhydrous Tetrahydrofuran (THF)

Diethyl Ether

Saturated aqueous solution of Ammonium Chloride (NH₄Cl)

Anhydrous Magnesium Sulfate (MgSO₄)

Deionized Water

Equipment:

Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Nitrogen or Argon gas inlet

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: A dry three-neck round-bottom flask equipped with a reflux condenser, a

dropping funnel, a magnetic stir bar, and a nitrogen inlet is charged with a 60% dispersion of

sodium hydride (1.1 eq) in mineral oil. The mineral oil is removed by washing with anhydrous

hexane under an inert atmosphere. Anhydrous THF is then added to the flask.

Formation of Alkoxide: A solution of 1,2-propanediol (1.0 eq) in anhydrous THF is added

dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is then
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allowed to warm to room temperature and stirred for 1 hour, or until the evolution of

hydrogen gas ceases, indicating the formation of the sodium propylene glycolate.

Addition of Allyl Halide: The reaction mixture is cooled back to 0 °C, and allyl chloride (1.1

eq) is added dropwise via the dropping funnel.

Reaction: The reaction mixture is then heated to reflux (approximately 66 °C for THF) and

maintained at this temperature for 12-24 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Quenching: After the reaction is complete, the mixture is cooled to room temperature, and

excess sodium hydride is quenched by the slow, careful addition of a saturated aqueous

solution of ammonium chloride.

Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is

separated, and the organic layer is washed sequentially with deionized water and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield pure propylene glycol allyl ether.

Safety Precautions:

Sodium hydride is a highly flammable and reactive substance. It reacts violently with water to

produce hydrogen gas, which is flammable. All operations involving sodium hydride should

be carried out under an inert atmosphere (nitrogen or argon) in a well-ventilated fume hood.

Allyl chloride is a flammable and toxic liquid. Handle with appropriate personal protective

equipment (gloves, safety glasses, lab coat) in a fume hood.

Tetrahydrofuran can form explosive peroxides upon storage. Use freshly distilled or

peroxide-free THF.

Diagram of Synthesis Workflow
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Caption: Workflow for the synthesis of propylene glycol allyl ether.

Applications as a Chemical Intermediate
Propylene glycol allyl ether is a valuable intermediate due to its dual functionality: a hydroxyl

group and an allyl group. The allyl group can undergo a variety of reactions, including

polymerization, epoxidation, and thiol-ene reactions, making PGAE a useful building block for

more complex molecules and polymers.[6]

Reactive Diluent in Epoxy Resins
PGAE can be used as a reactive diluent in epoxy resin formulations.[7][8][9] Reactive diluents

are low-viscosity compounds that are added to epoxy resins to reduce their viscosity, making

them easier to process and apply. Unlike non-reactive diluents, which can compromise the

physical properties of the cured resin, reactive diluents have functional groups that allow them

to co-react with the epoxy resin and curing agent, becoming part of the cross-linked polymer

network.

Function of PGAE as a Reactive Diluent:

Viscosity Reduction: The low viscosity of PGAE helps to reduce the overall viscosity of the

epoxy resin formulation.

Improved Workability: Lower viscosity allows for better impregnation of fibers in composites,

improved flow into molds, and easier application as a coating or adhesive.

Modification of Properties: The incorporation of the flexible propylene glycol allyl ether moiety

into the polymer network can improve the toughness and impact resistance of the cured
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epoxy resin.

Monomer for UV Curable Coatings and Resins
The allyl group in PGAE makes it a suitable monomer for the formulation of UV curable

coatings and resins.[10] UV curing is a rapid, solvent-free process that uses ultraviolet light to

initiate polymerization. In these systems, PGAE can be copolymerized with other monomers,

such as acrylates, to form a cross-linked polymer network.

Role of PGAE in UV Curable Formulations:

Cross-linking: The allyl group can participate in free-radical polymerization initiated by a

photoinitiator upon exposure to UV light.

Adhesion Promotion: The hydroxyl group can contribute to improved adhesion to various

substrates.

Property Modification: The incorporation of PGAE can influence the flexibility, hardness, and

chemical resistance of the cured coating.

Manufacturing Workflow: PGAE in Epoxy Resin
Formulation

Propylene Glycol
Allyl Ether (PGAE)

Mixing and
Degassing

Epoxy Resin
(e.g., Bisphenol A diglycidyl ether)

Curing Agent
(e.g., Amine)

Application
(Coating, Casting, etc.)

Curing
(Heat) Cured Epoxy Product
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Caption: Manufacturing workflow for an epoxy resin formulation using PGAE.

Quantitative Data
While specific kinetic data for the synthesis of PGAE is not readily available in the literature,

data from analogous propylene glycol ether syntheses can provide valuable insights. The

following table summarizes typical reaction parameters for the synthesis of propylene glycol

methyl ether, which can be considered as a reference for the synthesis of PGAE.

Parameter Value Source

Catalyst
Solid base catalysts (e.g.,

MgO, CaO, Mg-Al oxides)
ResearchGate

Reaction Temperature 120 - 180 °C Patent WO2009091379A1

Molar Ratio (Alcohol:Propylene

Oxide)
3:1 to 5:1 ResearchGate

Reaction Time 2 - 8 hours ResearchGate

Selectivity for Primary Ether >90% with basic catalysts ResearchGate

Drug Development Applications
While propylene glycol itself is widely used as a pharmaceutical excipient, the direct application

of propylene glycol allyl ether in drug development is not well-documented in publicly available

literature. However, its properties as a functional monomer suggest potential applications in the

synthesis of biocompatible polymers for drug delivery systems. The allyl group can be

functionalized post-polymerization to attach drug molecules or targeting ligands. Further

research is needed to explore the potential of PGAE in this field.

Disclaimer
The information provided in these application notes is for research and development purposes

only. The experimental protocols are based on established chemical principles and analogous

procedures and should be adapted and optimized for specific laboratory conditions. All
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chemical handling should be performed by trained personnel in a well-equipped laboratory,

following all applicable safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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